Cas no 1696384-91-4 (4-(pentan-2-yl)oxane-4-carboxylic acid)

4-(Pentan-2-yl)oxane-4-carboxylic acid is a cyclic ether carboxylic acid derivative characterized by its oxane (tetrahydropyran) core substituted with a pentan-2-yl group and a carboxylic acid functionality at the 4-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of more complex heterocyclic structures. The presence of both hydrophobic (pentan-2-yl) and hydrophilic (carboxylic acid) moieties enhances its utility in designing amphiphilic molecules or modifying physicochemical properties in drug discovery and material science applications. Its stable oxane ring provides conformational rigidity, which may be advantageous in stereoselective synthesis.
4-(pentan-2-yl)oxane-4-carboxylic acid structure
1696384-91-4 structure
Product Name:4-(pentan-2-yl)oxane-4-carboxylic acid
CAS No:1696384-91-4
MF:C11H20O3
MW:200.274703979492
CID:6585128
PubChem ID:107889005
Update Time:2025-10-22

4-(pentan-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(pentan-2-yl)oxane-4-carboxylic acid
    • 1696384-91-4
    • EN300-1828454
    • Inchi： 1S/C11H20O3/c1-3-4-9(2)11(10(12)13)5-7-14-8-6-11/h9H,3-8H2,1-2H3,(H,12,13)
    • InChI Key： JZTAQYTVZYHBNV-UHFFFAOYSA-N
    • SMILES： O1CCC(C(=O)O)(CC1)C(C)CCC

Computed Properties

  • Exact Mass: 200.14124450g/mol
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

4-(pentan-2-yl)oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1828454-0.05g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
0.05g
 $587.0 2023-09-19
Enamine
EN300-1828454-0.1g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
0.1g
 $615.0 2023-09-19
Enamine
EN300-1828454-0.25g
4-(pentan-2-yl)oxane-4-carboxylic acid
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0.25g
 $642.0 2023-09-19
Enamine
EN300-1828454-0.5g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
0.5g
 $671.0 2023-09-19
Enamine
EN300-1828454-1.0g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
1g
 $986.0 2023-06-03
Enamine
EN300-1828454-2.5g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
2.5g
 $1370.0 2023-09-19
Enamine
EN300-1828454-5.0g
4-(pentan-2-yl)oxane-4-carboxylic acid
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5g
 $2858.0 2023-06-03
Enamine
EN300-1828454-10.0g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
10g
 $4236.0 2023-06-03
Enamine
EN300-1828454-1g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
1g
 $699.0 2023-09-19
Enamine
EN300-1828454-5g
4-(pentan-2-yl)oxane-4-carboxylic acid
 1696384-91-4
5g
 $2028.0 2023-09-19

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